Cas no 2172024-35-8 (2-1-(2-methoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(2-methoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172024-35-8
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• CID: 6281593
• PubChem ID: 165722280
• Update Time: 2025-10-30

2-1-(2-methoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetamide
• 2-[1-(2-methoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]acetamide
• EN300-1597719
• 2172024-35-8

• Inchi： 1S/C12H20N4O3/c1-18-7-4-16-12(9-2-5-19-6-3-9)10(14-15-16)8-11(13)17/h9H,2-8H2,1H3,(H2,13,17)
• InChI Key： OVVSPTXASMZRHQ-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(CC(N)=O)N=NN2CCOC)CC1

Computed Properties

• Exact Mass: 268.15354051g/mol
• Monoisotopic Mass: 268.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 92.3Ų

Additional information on 2-1-(2-methoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylacetamide

Compound CAS No. 2172024-35-8: 2-(1-(2-Methoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl)acetamide

The compound with CAS number 2172024-35-8, known as 2-(1-(2-methoxyethyl)-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl)acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a triazole ring system, an oxane (tetrahydropyran) group, and a methoxyethyl substituent. The combination of these functional groups makes it a versatile molecule with promising properties for drug design and material science.

The triazole ring system in this compound is a key feature that contributes to its stability and reactivity. Triazoles are known for their ability to form strong hydrogen bonds and participate in various chemical reactions, making them valuable in the synthesis of bioactive molecules. Recent studies have highlighted the potential of triazole-containing compounds in the development of antimicrobial agents and cancer therapeutic agents. For instance, researchers have reported that certain triazole derivatives exhibit potent activity against multidrug-resistant bacterial strains, offering a new avenue for antibiotic development.

The presence of the oxane group in the molecule adds another layer of complexity and functionality. Oxane derivatives are widely used in pharmaceuticals due to their ability to enhance drug solubility and bioavailability. In particular, the oxane group can act as a protective moiety during drug delivery, ensuring that the active ingredient reaches its target site without degradation. This property has been leveraged in the development of prodrugs, which are inactive compounds that are converted into active drugs within the body.

The methoxyethyl substituent further enhances the versatility of this compound by introducing an ether group into the structure. Ether groups are known for their stability under physiological conditions and their ability to participate in various chemical transformations. In recent years, there has been growing interest in using ether-containing compounds as building blocks for bioisosteric replacements in drug design. These replacements allow chemists to modify existing drugs to improve their pharmacokinetic properties without altering their core activity.

From a synthetic perspective, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the triazole ring via a click reaction or other coupling methods, followed by the introduction of the oxane and methoxyethyl groups through nucleophilic substitution or alkylation reactions. The development of efficient synthetic routes for such complex molecules has been a focus of recent research efforts, driven by the need for scalable production methods in pharmaceutical manufacturing.

In terms of biological activity, preliminary studies on this compound have shown promising results in vitro. It has demonstrated moderate activity against several cancer cell lines, suggesting its potential as an antitumor agent. Additionally, it has shown selective inhibition of certain enzymes involved in inflammatory pathways, indicating its potential application in anti-inflammatory therapies. These findings underscore the importance of further research to fully elucidate its mechanism of action and optimize its therapeutic potential.

The structural complexity of this compound also makes it an attractive candidate for use in materials science applications. Its ability to form supramolecular assemblies through hydrogen bonding could be harnessed in the development of novel materials with tailored properties for use in electronics or energy storage devices. Recent advancements in supramolecular chemistry have opened new avenues for exploring such applications, making this compound a valuable addition to ongoing research efforts.

In conclusion, CAS No. 2172024-35-8 represents a highly functionalized organic molecule with diverse applications across multiple fields. Its unique combination of structural features positions it as a valuable tool for researchers working on drug discovery, material science, and chemical synthesis. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to scientific advancements in these areas.